Cas no 5835-54-1 ( )

• Product Name: &nbsp
• CAS No: 5835-54-1
• MF: C₁₂H₉NO₂S
• MW: 231.270361661911
• CID: 948388
• PubChem ID: 1377751
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidine-2,4-dione
• 2, 5-(3-phenyl-2-propenylidene)-
• 5-((2E)-3-phenylprop-2-enylidene)-1,3-thiazolidine-2,4-dione
• 5-cinnamylidene-thiazolidine-2,4-dione
• 5-Cinnamyliden-thiazolidin-2,4-dion
• AC1LQKQH
• NSC237538
• SBB039665
• STL293631
• SCHEMBL13846678
• 5-(3-PHENYLPROP-2-ENYLIDENE)-1,3-THIAZOLIDINE-2,4-DIONE
• 1307299-57-5
• BDBM50368646
• NSC-237538
• CHEMBL4167499
• MFCD00171164
• SR-01000203276
• SR-01000203276-1
• 5-((e)-3-phenylallylidene)thiazolidine-2,4-dione
• 5835-54-1
• MLS003115186
• 2,4-Thiazolidinedione, 5-[(2E)-3-phenyl-2-propen-1-ylidene]-, (5Z)-
• AB00079101-01
• 5-(3-phenyl-2-propen-1-ylidene)-1,3-thiazolidine-2,4-dione
• DTXSID80362436
• (5Z)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidine-2,4-dione
• MS-11073
• AKOS000268188
•  

• Inchi： 1S/C12H9NO2S/c14-11-10(16-12(15)13-11)8-4-7-9-5-2-1-3-6-9/h1-8H,(H,13,14,15)/b7-4+,10-8-
• InChI Key： XABHYXPBBJGVRA-DODKFZKMSA-N
• SMILES： S1C(NC(/C/1=C/C=C/C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 231.03547
• Monoisotopic Mass: 231.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.416
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.761
• PSA: 46.17
• LogP: 2.89550